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Compound of Interest

Compound Name: cis-Anethole

Cat. No.: B1224065

An in-depth technical guide to the chemical and physical properties of cis-anethole, tailored for
researchers, scientists, and drug development professionals.

Introduction

Anethole is an organic compound widely used as a flavoring substance and is a derivative of
the aromatic compound allylbenzene.[1] It is found in the essential oils of several plants,
including anise, fennel, and star anise.[1][2] Anethole exists as two geometric isomers: cis-(Z)
and trans-(E). The trans-isomer is the more abundant and stable form found in nature.[3] This
document focuses on the chemical and physical properties of the cis-isomer, cis-anethole.
While both isomers share the same chemical formula, their physical, organoleptic, and
toxicological profiles differ significantly.[3] Notably, cis-anethole is reported to be 10 to 15
times more toxic than trans-anethole.[3][4]

Chemical Properties

cis-Anethole, with the [IUPAC name 1-methoxy-4-[(1Z)-prop-1-en-1-yllbenzene, is a
phenylpropanoid.[1][5] It is characterized by a methoxy group and a propenyl group attached to
a benzene ring, with the propenyl group in the cis or (Z) configuration.[6]

Table 1: Chemical Identifiers for cis-Anethole
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Identifier Value

IUPAC Name 1-methoxy-4-[(1Z)-prop-1-en-1-yllbenzene[7]
Synonyms (2)-Anethole, cis-p-Propenylanisole[5][8]
CAS Number 25679-28-1[3]

Molecular Formula C10H120[6][9]

Molecular Weight 148.205 g/mol [1][5]

SMILES C(=C\C)\C1=CC=C(OC)C=C1][6]

InChl Key RUVINXPYWBROJD-ARJAWSKDSA-NI6]

cis-Anethole is stable but combustible and incompatible with strong oxidizing agents.[9] It can
undergo isomerization to the more stable trans-anethole, particularly when exposed to UV
radiation or acidic conditions.[10]

Physical Properties

The physical properties of cis-anethole are distinct from its trans-isomer. It is a colorless to
pale yellow liquid at room temperature.[6]

Table 2: Physical and Spectroscopic Properties of cis-Anethole
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Property Value

Appearance Colorless to pale yellow liquid[6]

Odor Sweet, anise-like[6][9]

Melting Point -22.5 °C[3]

Boiling Point 234-237 °C[9]

Density 0.988 g/mL at 25 °C[9]

Refractive Index (n20/D) 1.561[9]

Solubility Insoluble in water; soluble in ethanol, ether, and
other organic solvents.[3][6]

LogP (Octanol/Water) 3.39[9]

Vapor Pressure 0.069 mmHg at 25 °C (estimated)[11]

Flash Point 195 °F (90.6 °C)[9]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of cis-
anethole are based on standard analytical chemistry techniques.

4.1. Determination of Melting Point

The melting point of cis-anethole can be determined using a standard melting point apparatus
or by differential scanning calorimetry (DSC). In a typical DSC experiment, a small, weighed
sample of the compound is sealed in an aluminum pan. An empty, sealed pan is used as a
reference. Both pans are heated at a constant rate, and the difference in heat flow required to
maintain the sample and reference at the same temperature is measured. The melting point is
identified as the onset temperature of the endothermic peak corresponding to the phase
transition from solid to liquid.

4.2. Determination of Boiling Point
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The boiling point is determined by distillation. A sample of cis-anethole is heated in a
distillation flask. The temperature of the vapor that distills is measured with a thermometer. The
boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure. For more precise measurements, a vacuum distillation setup can be
used to determine the boiling point at reduced pressures.

4.3. Solubility Determination

The solubility of cis-anethole in various solvents can be determined by the shake-flask
method. An excess amount of cis-anethole is added to a known volume of the solvent in a
sealed container. The mixture is agitated at a constant temperature until equilibrium is reached.
The solution is then filtered to remove the undissolved solute, and the concentration of cis-
anethole in the filtrate is determined using a suitable analytical technique, such as UV-Vis
spectroscopy or gas chromatography (GC), by comparing the analytical response to a
calibration curve prepared with known concentrations of the compound.

4.4. Isomer Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

The relative amounts of cis- and trans-anethole in a sample can be quantified using GC-MS. A
sample is injected into the gas chromatograph, where the isomers are separated based on
their different boiling points and interactions with the stationary phase of the GC column. The
separated compounds then enter the mass spectrometer, which provides mass spectra that
can be used for identification by comparison with spectral libraries.[12] Quantification is
achieved by integrating the peak areas of the respective isomers.

Visualizations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://spectrabase.com/compound/8EiSXVoVfNU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Extraction and Isolation

Plant Material (e.g., Star Anise)

Hydrodistillation or
Solvent Extraction

Essential Oil

Purification

Fractional Distillation or
Preparative Chromatography

Separated cis- and trans-Anethole

7 AN
/ / Chara\(\irization \

Physicochemical Tests
(Melting Point, Boiling Point, etc.)

GC-MS Analysis NMR Spectroscopy FTIR Spectroscopy

Data Analysis

Spectral Data Interpretation

Property Tabulation

Purity Assessment

Click to download full resolution via product page

Caption: Experimental workflow for the isolation and characterization of cis-anethole.
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Caption: Isomerization relationship between trans-anethole and cis-anethole.

Safety and Handling

cis-Anethole may cause skin irritation or allergic reactions in sensitive individuals.[6][13] It is
recommended to handle this compound in a well-ventilated area and to use appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[13][14]
In case of skin contact, the affected area should be washed thoroughly with soap and water.
[13] For eye contact, flush with plenty of water for at least 15 minutes.[13] Store in a cool, dry
place away from light and strong oxidizing agents in a tightly sealed container.[9][13]

Conclusion

cis-Anethole is a significant isomer of anethole with distinct chemical and physical properties.
Its lower stability and higher toxicity compared to the trans-isomer are critical considerations for
researchers in the fields of flavor chemistry, toxicology, and drug development. A thorough
understanding of its properties, along with appropriate analytical methods for its identification
and quantification, is essential for its safe handling and use in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1224065?utm_src=pdf-body-img
https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://cymitquimica.com/cas/25679-28-1/
https://m.chemicalbook.com/ProductMSDSDetailCB0228732_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0228732_EN.htm
https://www.chemos.de/import/data/msds/GB_en/25679-28-1-A0007399-GB-en.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0228732_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0228732_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0228732.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0228732_EN.htm
https://www.benchchem.com/product/b1224065?utm_src=pdf-body
https://www.benchchem.com/product/b1224065?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. Anethole - Wikipedia [en.wikipedia.org]

o 2. altmeyers.org [altmeyers.org]

3. img.perfumerflavorist.com [img.perfumerflavorist.com]

e 4. Anethole - Molecule of the Month - June 2023 - HTML-only version [chm.bris.ac.uk]
e 5. cis-Anethole | C10H120 | CID 1549040 - PubChem [pubchem.ncbi.nim.nih.gov]

e 6. CAS 25679-28-1: cis-Anethole | CymitQuimica [cymitquimica.com]

e 7. cis-Anethole | C10H120 | MD Topology | NMR | X-Ray [atb.uq.edu.au]

» 8. selleckchem.com [selleckchem.com]

e 9. cis-Anethol | 104-46-1 [chemicalbook.com]

e 10. Anethole Isomerization and Dimerization Induced by Acid Sites or UV Irradiation - PMC
[pmc.ncbi.nlm.nih.gov]

e 11. (Z)-anethol, 25679-28-1 [thegoodscentscompany.com]
e 12. spectrabase.com [spectrabase.com]

e 13. cis-Anethol(104-46-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 14. chemos.de [chemos.de]

 To cite this document: BenchChem. [cis-Anethole chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224065#cis-anethole-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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